Cas no 104228-66-2 (3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene)

• Product Name: 3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
• CAS No: 104228-66-2
• MF: C₇H₁₂OS₃
• MW: 208.36457824707
• CID: 1141928
• PubChem ID: 53811886
• Update Time: 2025-04-20

3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfinyl-1-(prop-2-enyldisulfanyl)prop-1-ene
• DTXSID30706846
• 104228-66-2
• 3-(Methanesulfinyl)-1-[(prop-2-en-1-yl)disulfanyl]prop-1-ene

• Inchi： 1S/C7H12OS3/c1-3-5-9-10-6-4-7-11(2)8/h3-4,6H,1,5,7H2,2H3
• InChI Key： FPQGSXSLZNUUFB-UHFFFAOYSA-N
• SMILES： S(C)(CC=CSSCC=C)=O

Computed Properties

• Exact Mass: 208.00516
• Monoisotopic Mass: 208.00502852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 17.07